6-Amino-5-cyclopropoxynicotinic acid

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 6-amino-5-cyclopropyloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C9H10N2O3/c10-8-7(14-6-1-2-6)3-5(4-11-8)9(12)13/h3-4,6H,1-2H2,(H2,10,11)(H,12,13)
• InChI Key: QLIYAHCXYBBJEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C(=O)O)N

Description

6-Amino-5-cyclopropoxynicotinic acid is a pyridinecarboxylic acid derivative characterized by an amino group at the 6-position and a cyclopropoxy substituent at the 5-position of the nicotinic acid backbone. The cyclopropane ring introduces rigidity and may influence bioavailability, metabolic stability, and binding interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-5-cyclopropoxynicotinic acid typically involves the reaction of 2-chloro-5-chloromethylpyridine with an oxidant . This reaction is followed by the introduction of the amino and cyclopropoxy groups under specific conditions. The reaction conditions often include the use of solvents such as dimethylformamide (DMF) and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for 6-Amino-5-cyclopropoxynicotinic acid may involve large-scale synthesis using similar reaction routes as described above. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

6-Amino-5-cyclopropoxynicotinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reagents like alkyl halides. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various derivatives with different functional groups.

Scientific Research Applications

6-Amino-5-cyclopropoxynicotinic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Amino-5-cyclopropoxynicotinic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Structural Similarity and Key Differences

Pyridinecarboxylic acid derivatives are widely studied for their structural diversity. Below is a comparative analysis of 6-amino-5-cyclopropoxynicotinic acid with similar compounds, based on substituent patterns and similarity scores (Table 1):

Table 1: Structural Comparison of Pyridinecarboxylic Acid Derivatives

Compound Name	CAS Number	Substituents	Molecular Weight	Similarity Score
6-Amino-5-cyclopropoxynicotinic acid	Not provided	6-NH₂, 5-cyclopropoxy	~196.18*	Reference (1.00)
6-Amino-3-pyridinecarboxylic acid	3167-49-5	6-NH₂, 3-COOH	138.12	0.82
4-(6-Aminopyridin-3-yl)benzoic acid	222986-51-8	6-NH₂, 4-phenyl-COOH	244.24	0.82
2-Amino-5-methylnicotinic acid	532440-94-1	2-NH₂, 5-CH₃	152.15	0.79
6-Isopropoxy-5-methylnicotinic acid	1011558-18-1	6-isopropoxy, 5-CH₃	195.22	N/A
6-Amino-5-methoxypicolinic acid	Discontinued	6-NH₂, 5-OCH₃	~184.17*	N/A

*Estimated based on molecular formula.

Key Observations :

• Substituent Effects: The cyclopropoxy group in 6-amino-5-cyclopropoxynicotinic acid introduces greater steric bulk compared to methoxy (OCH₃) or methyl (CH₃) groups in analogs. This may enhance metabolic stability but reduce solubility compared to smaller substituents .
• Similarity Scores: Compounds like 6-amino-3-pyridinecarboxylic acid (similarity 0.82) share the amino and carboxylic acid groups but lack the cyclopropoxy moiety, indicating divergent reactivity profiles .

Commercial and Research Relevance

• Availability: Several analogs, such as 6-amino-5-methoxypicolinic acid, are discontinued (), highlighting challenges in sourcing structurally related compounds for comparative studies.
• Synthetic Feasibility: The synthesis of 6-amino-5-cyclopropoxynicotinic acid likely requires specialized reagents (e.g., cyclopropanol derivatives), making it less accessible than methyl- or methoxy-substituted analogs .